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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623 Get Quote

Essential Safety and Handling Guide for 2-
Bromoaniline
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of 2-Bromoaniline (CAS No: 615-36-1). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromoaniline is a hazardous chemical that is harmful if swallowed, toxic in contact with skin,

and may cause damage to organs through prolonged or repeated exposure.[1][2][3] It is also

toxic to aquatic life with long-lasting effects.[1][2] Strict adherence to PPE guidelines is

mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[4][5]

Protects against splashes that

can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or a chemical protective suit is

required.[5][6]

Prevents direct skin contact, as

the substance is toxic upon

absorption.[7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If engineering controls are

insufficient, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4][7]

Protects against inhalation of

dust or vapors, which can be

toxic.[7]

Quantitative Data
The following table summarizes key quantitative data for 2-Bromoaniline:
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Property Value

CAS Number 615-36-1

Molecular Formula C₆H₆BrN

Molecular Weight 172.02 g/mol

Appearance Red-brown solid[2]

Melting Point 29 - 31 °C / 84.2 - 87.8 °F[1]

Boiling Point 229 °C / 444.2 °F @ 760 mmHg[1]

Flash Point > 110 °C / > 230 °F[1]

Density 1.52 g/mL at 25 °C[7]

log Pow (Partition Coefficient) 2.11[1][7]

UN Number 2811[1][7]

Hazard Class 6.1[1][7]

Packing Group III[1][7]

Standard Operating Procedure for Handling 2-
Bromoaniline
This protocol outlines the safe handling of 2-Bromoaniline in a laboratory setting.

3.1. Engineering Controls

Always handle 2-Bromoaniline in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][4]

3.2. Pre-Handling Preparations

Don all required PPE as specified in the table above.
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Inspect gloves for any signs of degradation or puncture before use.[5]

Ensure all necessary equipment for the experiment and for potential spill cleanup is

available.

Confirm the chemical fume hood is functioning correctly.

3.3. Handling and Experimental Procedure

Carefully weigh the required amount of 2-Bromoaniline on a tared weigh boat inside the

chemical fume hood to avoid dust formation.[5]

Slowly add the 2-Bromoaniline to the reaction vessel.

Avoid direct contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke during the handling process.[1][3]

Keep the container tightly closed when not in use.[5][7]

3.4. Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

Clean all equipment and the work area to remove any residual contamination.

Remove and dispose of contaminated gloves and other disposable PPE in a designated

hazardous waste container.[5]

Store 2-Bromoaniline in a cool, dry, and well-ventilated place, away from incompatible

materials such as acids and strong oxidizing agents.[1][7]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4][5]

Disposal Plan
Disposal of 2-Bromoaniline and its contaminated materials must be handled as hazardous

waste in accordance with all local, state, and federal regulations.[1][8]

Waste Collection: Collect waste 2-Bromoaniline and any contaminated materials (e.g.,

gloves, weigh boats, paper towels) in a designated, properly labeled, and sealed container.

[8] The container must be compatible with the chemical.

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name

"2-Bromoaniline".[8]

Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible substances.[8]
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Disposal: Arrange for disposal through a licensed professional waste disposal service.[5][7]

Provide the service with a copy of the Safety Data Sheet. An alternative is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[5][7]

Chemical Spill Workflow
The following diagram illustrates the logical workflow for responding to a 2-Bromoaniline spill.

Initial Response Cleanup Procedure Final Steps

Evacuate Immediate Area Alert Others & SupervisorImmediately Assess Spill Size & Risk Don Appropriate PPEIf spill is manageable Contain the Spill Clean Up SpillUse absorbent material Decontaminate Area Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromoaniline chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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